Cas no 841302-60-1 (Hexyl methyl ethanedioate)

Hexyl methyl ethanedioate structure
Hexyl methyl ethanedioate structure
Product name:Hexyl methyl ethanedioate
CAS No:841302-60-1
MF:C9H16O4
MW:188.221
CID:2804883
PubChem ID:71407136

Hexyl methyl ethanedioate Chemical and Physical Properties

Names and Identifiers

    • Hexyl methyl ethanedioate
    • DTXSID70827726
    • 841302-60-1
    • SCHEMBL2970739
    • Inchi: InChI=1S/C9H16O4/c1-3-4-5-6-7-13-9(11)8(10)12-2/h3-7H2,1-2H3
    • InChI Key: YPLASTDBAZQWQJ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 188.10485899Da
  • Monoisotopic Mass: 188.10485899Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52.6Ų

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